Cas no 1822673-98-2 (2-Fluoro-5-(prop-2-enoyl)benzonitrile)

• Product Name: 2-Fluoro-5-(prop-2-enoyl)benzonitrile
• CAS No: 1822673-98-2
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• CID: 6383275
• PubChem ID: 130136901
• Update Time: 2025-11-01

2-Fluoro-5-(prop-2-enoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1837314
• 1822673-98-2
• 2-fluoro-5-(prop-2-enoyl)benzonitrile
• 2-Fluoro-5-(prop-2-enoyl)benzonitrile

• Inchi： 1S/C10H6FNO/c1-2-10(13)7-3-4-9(11)8(5-7)6-12/h2-5H,1H2
• InChI Key： IQYCAPBKTSICJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C=C)=O)=CC=1C#N

Computed Properties

• Exact Mass: 175.043341977g/mol
• Monoisotopic Mass: 175.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Additional information on 2-Fluoro-5-(prop-2-enoyl)benzonitrile

Introduction to 2-Fluoro-5-(prop-2-enoyl)benzonitrile (CAS No. 1822673-98-2)

2-Fluoro-5-(prop-2-enoyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1822673-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The introduction of a fluoro substituent at the 2-position and an acryloyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-Fluoro-5-(prop-2-enoyl)benzonitrile contribute to its potential as a building block in drug discovery. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacokinetic profile. Additionally, the prop-2-enoyl (acryloyl) moiety introduces reactivity that can be exploited in further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions or Michael additions, facilitating the synthesis of more complex derivatives.

In recent years, there has been a growing interest in fluorinated benzonitrile derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the role of fluoro-substituted aromatic compounds in enhancing receptor binding affinity and improving drug delivery systems. The nitrile group in 2-Fluoro-5-(prop-2-enoyl)benzonitrile not only contributes to the molecule's overall functionality but also serves as a handle for further derivatization, enabling chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The acryloyl group can participate in covalent interactions with nucleophilic residues on enzymes, leading to the development of potent and selective inhibitors. This mechanism has been explored in various therapeutic contexts, including oncology and inflammatory diseases, where enzyme inhibition plays a crucial role in disease pathogenesis.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies on 2-Fluoro-5-(prop-2-enoyl)benzonitrile have revealed insights into its binding interactions with biological targets. These studies suggest that the fluoro atom enhances binding affinity by participating in favorable electrostatic and van der Waals interactions, while the acryloyl group provides a critical pharmacophore for receptor recognition.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a synthetic intermediate. Researchers have leveraged 1822673-98-2 to develop novel analogs with improved pharmacological profiles. For example, modifications at the 3-position or 4-position of the benzene ring have been explored to enhance selectivity or reduce off-target effects. Such structural diversification underscores the compound's importance as a versatile tool in medicinal chemistry.

Another area where 2-Fluoro-5-(prop-2-enoyl)benzonitrile has demonstrated promise is in the field of photopharmacology. The presence of both fluoro and nitrile groups makes this compound amenable to photochemical activation strategies. By incorporating light-sensitive moieties into drug candidates, researchers can achieve spatial and temporal control over drug release, potentially improving therapeutic efficacy while minimizing side effects.

The synthesis of 1822673-98-2 involves multi-step organic transformations that highlight its synthetic utility. Key steps include fluorination reactions at the 2-position followed by propenylation at the 5-position. These synthetic pathways are well-documented and can be adapted for large-scale production, ensuring that researchers have access to sufficient quantities for preclinical and clinical studies.

In conclusion, 2-Fluoro-5-(prop-2-enoyl)benzonitrile (CAS No. 1822673-98-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate for drug discovery continues to be explored, with promising results in various therapeutic areas. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.